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Compound of Interest

N-isopentyl-3,5-
Compound Name:
dimethylbenzamide

cat. No.: B1185880

To: Researchers, Scientists, and Drug Development Professionals

Subject: Comprehensive Overview of N-isopentyl-3,5-dimethylbenzamide: CAS Number,
IUPAC Name, and Technical Data

Introduction

This technical guide serves as a centralized resource for researchers and professionals
engaged in drug development and scientific investigation involving N-isopentyl-3,5-
dimethylbenzamide. A thorough search of chemical databases and scientific literature has
been conducted to provide accurate and up-to-date information regarding its chemical
identifiers.

Chemical Identification

A critical first step in any research endeavor is the accurate identification of the compound of
interest. The Chemical Abstracts Service (CAS) number and the International Union of Pure
and Applied Chemistry (IUPAC) name are fundamental for this purpose.

It is important to note that "isopentyl" is a common name. The systematic name for the
isopentyl group is "3-methylbutyl.” Therefore, searches were conducted for both "N-isopentyl-
3,5-dimethylbenzamide” and "N-(3-methylbutyl)-3,5-dimethylbenzamide” to ensure
comprehensive coverage.
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Following an extensive search, it has been determined that a specific CAS Registry Number
and a standardized IUPAC name for N-isopentyl-3,5-dimethylbenzamide are not readily
available in the public domain and major chemical databases. This suggests that the
compound may be novel, not widely synthesized, or has not been registered in these
databases.

For clarity and to avoid misinformation, this document will not present data for structurally
similar but distinct molecules such as N,N-diethyl-3,5-dimethylbenzamide or N,N-
dimethylbenzamide, as their properties would not be representative of the requested
compound.

Data Presentation

Due to the absence of specific experimental data for N-isopentyl-3,5-dimethylbenzamide in
the available literature, a quantitative data summary table cannot be provided at this time.

Experimental Protocols

Similarly, a detailed methodology for key experiments involving N-isopentyl-3,5-
dimethylbenzamide cannot be cited as no published experimental studies were identified
during the literature review.

Signaling Pathways and Experimental Workflows

The creation of diagrams for signaling pathways, experimental workflows, or logical
relationships is contingent on the availability of relevant research data. As no such data was
found for N-isopentyl-3,5-dimethylbenzamide, visualizations cannot be generated.

Conclusion

While the objective of this technical guide was to provide an in-depth overview of N-isopentyl-
3,5-dimethylbenzamide, our comprehensive search indicates a lack of publicly available
information, including a specific CAS number and IUPAC name. This highlights a potential area
for novel chemical synthesis and characterization. Researchers interested in this compound
would likely need to undertake its synthesis and subsequent analytical characterization to
establish its properties and register it in chemical databases. We recommend that any future
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research on this compound be thoroughly documented and published to contribute to the
broader scientific community's knowledge base.

 To cite this document: BenchChem. [In-depth Technical Guide: N-isopentyl-3,5-
dimethylbenzamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1185880#n-isopentyl-3-5-dimethylbenzamide-cas-
number-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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